molecular formula C11H11N2NaO4S B8518079 N-(3-((Mercaptoacetyl)amino)benzoyl)glycine sodium salt hydrate CAS No. 67881-46-3

N-(3-((Mercaptoacetyl)amino)benzoyl)glycine sodium salt hydrate

Cat. No.: B8518079
CAS No.: 67881-46-3
M. Wt: 290.27 g/mol
InChI Key: AJGDJNRXDGNBHC-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-((Mercaptoacetyl)amino)benzoyl)glycine sodium salt hydrate is a useful research compound. Its molecular formula is C11H11N2NaO4S and its molecular weight is 290.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

67881-46-3

Molecular Formula

C11H11N2NaO4S

Molecular Weight

290.27 g/mol

IUPAC Name

sodium;2-[[3-[(2-sulfanylacetyl)amino]benzoyl]amino]acetate

InChI

InChI=1S/C11H12N2O4S.Na/c14-9(6-18)13-8-3-1-2-7(4-8)11(17)12-5-10(15)16;/h1-4,18H,5-6H2,(H,12,17)(H,13,14)(H,15,16);/q;+1/p-1

InChI Key

AJGDJNRXDGNBHC-UHFFFAOYSA-M

Canonical SMILES

C1=CC(=CC(=C1)NC(=O)CS)C(=O)NCC(=O)[O-].[Na+]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

An aqueous solution of 10% sodium hydroxide (65 ml., 0.1625 mole) is slowly added to a suspension of N-[3-(mercaptoacetylamino)benzoyl]glycine (43 g., 0.16 mole) in 230 ml. of tetrahydrofuran with cooling at 10°-20° C. The mixture is warmed to about 20°-25° C. and filtered from a trace of solid. Diluting the filtrate with 480 ml. of tetrahydrofuran promotes the formation of a suspension which is stirred for 2 hr. and collected. The collected material is washed with tetrahydrofuran and air dried to provide 50 g. (88.3% yield) of N-[3-(mercaptoacetylamino)benzoyl]glycine sodium salt hydrated with 3.5 moles water, m.p. 68°-120° C. (dec.).
Quantity
65 mL
Type
reactant
Reaction Step One
Name
N-[3-(mercaptoacetylamino)benzoyl]glycine
Quantity
43 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

Stable Hydrate of N-[3-Mercaptoacetylamino)benzoyl]-glycine Sodium Salt.-- An aqueous solution of 10% sodium hydroxide (65 ml. 0.1625 mole) is slowly added to a suspension of N-[3-(mercaptoacetylamino)benzoyl]glycine (43 g., 0.16 mole) in 230 ml. of tetrahydrofuran with cooling at 10-20° C. The mixture is warmed to about 20-25° C. and filtered from a trace of solid. Diluting the filtrate with 480 ml. of tetrahydrofuran promotes the formation of a suspension which is stirred for 2 hr. and collected. The collected material is washed with tetrahydrofuran and air dried to provide 50 g. (88.3 % yield) of N-[3-(mercaptoacetylamino)benzoyl]glycine sodium salt hydrated with 3.5 moles water, m.p. 68-120° C. (dec.).
[Compound]
Name
Hydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
glycine Sodium Salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
65 mL
Type
reactant
Reaction Step Three
Name
N-[3-(mercaptoacetylamino)benzoyl]glycine
Quantity
43 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.